Methyl 5-(difluoromethoxy)-1-methyl-1H-pyrazole-3-carboxylate
Cat. No. B8402306
M. Wt: 206.15 g/mol
InChI Key: SQOOMQATXOVLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][C:3](=[O:4])[c:5]1[n:6][n:7]([CH3:14])[c:8]([O:10][CH:11]([F:12])[F:13])[cH:9]1.[NH3:15]>>[O:2]=[C:3]([c:5]1[n:6][n:7]([CH3:14])[c:8]([O:10][CH:11]([F:12])[F:13])[cH:9]1)[NH2:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(OC(F)F)n(C)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cn1nc(C(N)=O)cc1OC(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
